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molecular formula C10H16O2 B1229213 Adamantane-1,4-diol CAS No. 20098-16-2

Adamantane-1,4-diol

Cat. No. B1229213
CAS RN: 20098-16-2
M. Wt: 168.23 g/mol
InChI Key: AUKWRHADVIQZRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09163012B2

Procedure details

A stirred solution of 1-hydroxy-4-adamantanone (10.53 g, 63.4 mmol) in MeOH (100 mL) was cooled in an ice bath and NaBH4 (5×1-g caplets, 5.0 g, 130 mmol) was added. The ice bath was allowed to melt and the mixture was stirred overnight. 5% aq HCl (25 mL) was added and the mixture was concentrated to leave a white solid. This material was suspended in EtOAc (350 mL) and 5% aq HCl (100 mL) and filtered. The organic layer of the filtrate was collected, washed with brine, dried over Na2SO4 and concentrated to afford 1,4-adamantanediol (4.47 g, 41%).
Name
1-hydroxy-4-adamantanone
Quantity
10.53 g
Type
reactant
Reaction Step One
Name
MeOH
Quantity
100 mL
Type
solvent
Reaction Step One
Name
NaBH4
Quantity
5 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
HCl
Quantity
25 mL
Type
reactant
Reaction Step Four
Name
EtOAc
Quantity
350 mL
Type
solvent
Reaction Step Five
Name
1,4-adamantanediol
Yield
41%

Identifiers

REACTION_CXSMILES
[OH:1][C:2]12[CH2:11][CH:6]3[CH2:7][CH:8]([CH2:10][CH:4]([C:5]3=[O:12])[CH2:3]1)[CH2:9]2.[BH4-].[Na+].Cl>CO.CCOC(C)=O>[C:2]12([OH:1])[CH2:11][CH:6]3[CH2:7][CH:8]([CH2:10][CH:4]([CH:5]3[OH:12])[CH2:3]1)[CH2:9]2 |f:1.2|

Inputs

Step One
Name
1-hydroxy-4-adamantanone
Quantity
10.53 g
Type
reactant
Smiles
OC12CC3C(C(CC(C1)C3)C2)=O
Name
MeOH
Quantity
100 mL
Type
solvent
Smiles
CO
Step Two
Name
NaBH4
Quantity
5 g
Type
reactant
Smiles
[BH4-].[Na+]
Step Three
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
HCl
Quantity
25 mL
Type
reactant
Smiles
Cl
Step Five
Name
EtOAc
Quantity
350 mL
Type
solvent
Smiles
CCOC(=O)C

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
the mixture was concentrated
CUSTOM
Type
CUSTOM
Details
to leave a white solid
FILTRATION
Type
FILTRATION
Details
5% aq HCl (100 mL) and filtered
CUSTOM
Type
CUSTOM
Details
The organic layer of the filtrate was collected
WASH
Type
WASH
Details
washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
1,4-adamantanediol
Type
product
Smiles
C12(CC3C(C(CC(C1)C3)C2)O)O
Measurements
Type Value Analysis
AMOUNT: MASS 4.47 g
YIELD: PERCENTYIELD 41%
YIELD: CALCULATEDPERCENTYIELD 41.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.